Cas no 623147-03-5 (6-Quinolinol,2-methoxy-(9CI))

• Product Name: 6-Quinolinol,2-methoxy-(9CI)
• CAS No: 623147-03-5
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1021914
• PubChem ID: 45091192
• Update Time: 2025-05-22

6-Quinolinol,2-methoxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinol,2-methoxy-(9CI)
• 2-methoxy-6-Quinolinol
• DA-25983
• 6-Hydroxy-2-methoxyquinoline
• SCHEMBL1238150
• 623147-03-5
• HNLXDDVEGXVWFW-UHFFFAOYSA-N
• 2-METHOXYQUINOLIN-6-OL

• Inchi： 1S/C10H9NO2/c1-13-10-5-2-7-6-8(12)3-4-9(7)11-10/h2-6,12H,1H3
• InChI Key： HNLXDDVEGXVWFW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=C(C=CC2=N1)O

Computed Properties

• Exact Mass: 175.063
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2
• XLogP3: 2.1